1-(3-Iodo-phenyl)-2,2-dimethyl-propan-1-one

• Molecular Formula: C11H13IO
• Molecular Weight: 288.12 g/mol
• IUPAC Name: 1-(3-iodophenyl)-2,2-dimethylpropan-1-one
• InChI: InChI=1S/C11H13IO/c1-11(2,3)10(13)8-5-4-6-9(12)7-8/h4-7H,1-3H3
• InChI Key: IRTDOONLNJDVMJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)C1=CC(=CC=C1)I

Description

1-(3-Iodo-phenyl)-2,2-dimethyl-propan-1-one is a useful research compound. Its molecular formula is C11H13IO and its molecular weight is 288.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Combine NaOtBu (3.6 g, 4 equiv.), THF (10 mL), and NMP (10 mL) in a round bottomed flask. Place under nitrogen and cool to 0° C. Dissolve 1-(3-iodo-phenyl)-propan-1-one (2 g, 9.4 mmol) in THF (10 mL) and add dropwise to the reaction. Immediately following, add methyl iodide (2.3 mL, 4 equiv.) via syringe. Stir at 0° C. for 5 hours. Quench reaction with water then dilute with ethyl acetate. Wash organics with water then aqueous saturated sodium chloride. Dry over magnesium sulfate, filter and concentrate in vacuo. Purify by silica chromatography (Hex→5% EtOAc:Hexanes) to give 2.0 g clear liquid. 1H NMR (400 MHz, DMSO-d6) δ 7.70 (m, 2H), 7.66 (m, 1H), 7.40 (m, 1H), 1.23 (s, 9H).